Boneloc vs. Conventional Cements: A Long-Term Performance Comparison

Author: BenchChem Technical Support Team. **Date**: April 2026

Compound of Interest

Compound Name:	*Boneloc*
CAS No.:	*138366-79-7*
Cat. No.:	*B160835*

Get Quote

A comprehensive review of clinical data reveals significant long-term performance differences between **Boneloc** and conventional polymethyl methacrylate (PMMA) bone cements, with studies consistently demonstrating higher failure rates associated with **Boneloc**. This guide provides a detailed comparison for researchers, scientists, and drug development professionals, summarizing key quantitative data, experimental protocols, and visualizing the underlying factors contributing to these outcomes.

Boneloc was introduced in the early 1990s with the aim of improving upon conventional PMMA cements by offering improved physical and chemical characteristics that were hoped to reduce aseptic loosening.[1] However, long-term clinical data has not supported these initial hopes.

Quantitative Performance Data

The following tables summarize the long-term clinical outcomes of **Boneloc** compared to conventional PMMA cements, primarily Palacos, across various studies.

Table 1: Revision and Loosening Rates in Total Hip Arthroplasty (THA)

© 2026 BenchChem. All rights reserved.

Study	Cement Type(s)	Follow-up Period	Number of Hips	Revision Rate (Aseptic Loosening)	Definite/Radiographic Loosening Rate	Key Findings
Gebuhr et al. (2001) [2]	Boneloc	9 years	42	50% (21/42)	57% (24/42)	Confirmed poor results of Boneloc in hip arthroplasty.
Vochteloo et al. (2004)[3]	Boneloc	9 to 11 years	163	17% (27/163)	59% (cumulative survival endpoint)	Failures of Boneloc cemented THA occurred even in later follow-up.
Walczak et al. (2000) [4]	Boneloc	2 to 4 years	109	15.5% (17/109)	45% (including radiologic failure)	Poor results consistent with the withdrawal of Boneloc from clinical use.
Wedderkopp et al. (1997)[5] [6]	Boneloc vs. Palacos	24 to 39 months	108 (Boneloc), 39 (Palacos)	24% (26/108) with Boneloc, 0% with Palacos	Not specified	Significant failure rate with Boneloc compared to no

© 2026 BenchChem. All rights reserved.

						failures with Palacos.
Thanner et al. (1995) [7]	Boneloc vs. Palacos	1 year	30 (randomized)	Not specified	Increased stem subsidence with Boneloc	Inferior fixation of Boneloc mainly attributed to its mechanical properties.
Markel et al. (2001) [8]	Boneloc	Average 42 months	20	35% (7/20)	Not specified	Unacceptably high failure rate over a relatively short follow-up.
Bergh et al. (1995)[9]	Boneloc	3 to 38 months	43	42% (18/43) revised	65% (28/43) loose	Early and high loosening rates observed.
Malchau et al. (1996) [10]	Boneloc	0.5 to 3 years	157	15% (24/157) revised	65% (102/157) including radiographic signs	Widespread early loosening.
Suominen (1995)[11]	Boneloc	28 to 36 months	8	25% (2/8) revised	50% (4/8) loose	Early failure of femoral components.

© 2026 BenchChem. All rights reserved.

Chan et al. (2001)[1]	Boneloc	3 years	33	17% (5/33)	24% definite, 10% possible	Inferior mechanical properties of Boneloc led to early aseptic loosening.

Table 2: Performance in Total Knee Arthroplasty (TKA)

Study	Cement Type(s)	Follow-up Period	Number of Patients	Key Findings
Piggott et al. (1998)[12][13]	Boneloc vs. Palacos	2 to 5 years	19 (randomized)	Boneloc displayed significantly larger migration, subsidence, and lift-off of the tibial component compared to Palacos. At 5 years, Boneloc cases were clinical failures.

Experimental Protocols

The clinical studies cited above share common methodological elements for assessing the long-term performance of bone cements.

Clinical Evaluation:

- Patient Cohorts: Studies typically involved cohorts of patients undergoing primary total hip or knee arthroplasty.[1][2][3]

© 2026 BenchChem. All rights reserved.

- Intervention: The primary variable was the type of bone cement used for fixation of the prosthetic components (**Boneloc** vs. a conventional PMMA cement like Palacos).[5][7][12]
- Follow-up: Patients were followed for extended periods, ranging from several months to over a decade, with regular clinical and radiographic examinations.[2][3]
- Clinical Outcome Measures: Standardized scoring systems, such as the Harris Hip Score, were often used to assess pain and function.[8] Revision surgery for aseptic loosening was a primary endpoint in many studies.[2][3][4]

Radiographic Evaluation:

- Imaging: Serial standardized radiographs were taken at specified intervals post-operatively.
- Assessment of Loosening: Radiographs were analyzed for signs of component loosening, including the presence and progression of radiolucent lines at the cement-bone or prosthesis-cement interface, component migration (subsidence, tilt), and cement fracture.[3]
- Radiostereometric Analysis (RSA): Some prospective randomized studies employed RSA, a highly accurate 3D radiographic technique, to precisely measure early implant migration, which is a strong predictor of later aseptic loosening.[7][12][13]

Visualization of Failure Mechanisms and Experimental Workflow

The following diagrams illustrate the logical relationships in the proposed failure mechanism of **Boneloc** and a typical experimental workflow for a clinical trial comparing bone cements.



Click to download full resolution via product page

Caption: Proposed failure pathway for **Boneloc** cement.



Click to download full resolution via product page

Caption: Typical workflow for a randomized clinical trial.

Discussion of Findings

The consistent and widespread reporting of poor clinical outcomes led to the withdrawal of **Boneloc** from the market in 1995.[3][4] The primary reason for the high failure rates is

© 2026 BenchChem. All rights reserved.

attributed to the altered mechanical properties of **Boneloc** compared to conventional PMMA cements.[1][14] Studies have suggested that while **Boneloc** may have had some biological advantages, the chemical substitutions made to its formulation resulted in inferior mechanical performance, including reduced tensile strength and elastic modulus.[1][7] This appears to have led to a time-dependent deterioration of the cement's mechanical properties, resulting in early aseptic loosening.[1][14]

In contrast, conventional PMMA bone cements, while not without their own long-term challenges such as aseptic loosening, have a much more established and successful track record in joint arthroplasty.[1] The long-term success of conventional cements has been a benchmark against which new cement formulations are measured.

Conclusion

The available body of evidence from numerous clinical studies overwhelmingly indicates that **Boneloc** bone cement had significantly inferior long-term performance compared to conventional PMMA cements. The high rates of aseptic loosening and subsequent revision surgeries associated with **Boneloc** highlight the critical importance of robust mechanical properties for the long-term success of cemented arthroplasty. For researchers and professionals in drug and device development, the case of **Boneloc** serves as a crucial reminder that modifications to biomaterials must be rigorously evaluated for their long-term in vivo performance before widespread clinical adoption. The recommendation from multiple studies is for indefinite follow-up for surviving prostheses implanted with **Boneloc**.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Failure of total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 3. Total hip arthroplasty with Boneloc cement: Unsatisfactory results in 163 hips after 9 to 11 years - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Low-friction arthroplasty with Boneloc bone-cement: outcome at 2 to 4 years - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Aseptic loosening of BonelocR cemented hip prostheses - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Aseptic loosening of BonelocR cemented hip prostheses - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. actaorthop.org [actaorthop.org]
- 8. Cemented total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Boneloc cemented total hip prostheses. Loosening in 28/43 cases after 3-38 months - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Total hip arthroplasty with Boneloc: loosening in 102/157 cases after 0.5-3 years - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Early failure with Boneloc® bone cement: 4/8 femoral stems loose within 3 years | Acta Orthopaedica [actaorthop.org]
- 12. Inferior performance of Boneloc bone cement in total knee arthroplasty: a prospective randomized study comparing Boneloc with Palacos using radiostereometry (RSA) in 19 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. tandfonline.com [tandfonline.com]
- 14. researchgate.net [researchgate.net]

- To cite this document: BenchChem. [Boneloc vs. Conventional Cements: A Long-Term Performance Comparison]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b160835/docs#boneloc-vs-conventional-cements-a-long-term-performance-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 BenchChem. All rights reserved.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.